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Compound of Interest

Compound Name: MK-1903

Cat. No.: B1677246 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
MK-1903 is a potent and selective full agonist for the hydroxycarboxylic acid receptor 2

(HCA2), also known as G protein-coupled receptor 109A (GPR109A).[1] It demonstrates

significantly greater potency than niacin in whole-cell assays.[1] Notably, MK-1903 shows no

binding affinity for the GRP109B receptor.[1] This selective agonism makes MK-1903 a

valuable tool for investigating the signaling pathways and physiological roles of HCA2, which is

involved in processes such as lowering free fatty acids.[2][3] This document provides detailed

information on the solubility of MK-1903 in commonly used laboratory solvents, along with

protocols for its preparation and use in research applications.

Quantitative Solubility Data
The solubility of MK-1903 has been determined in dimethyl sulfoxide (DMSO) and ethanol. The

following table summarizes the maximum concentration to which MK-1903 can be dissolved in

these solvents.

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100[1] 16.42

Ethanol 50[1] 8.21
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Note: The molecular weight of MK-1903 is 164.16 g/mol .[1]

Signaling Pathway of MK-1903
MK-1903 exerts its effects by activating the HCA2 receptor, a Gi/o-coupled G protein-coupled

receptor (GPCR). Upon binding, it initiates a signaling cascade that leads to the inhibition of

adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.
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Caption: MK-1903 signaling pathway via the HCA2 receptor.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
This protocol describes the preparation of stock solutions of MK-1903 in DMSO and ethanol.

Materials:

MK-1903 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Anhydrous Ethanol

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer
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Analytical balance

Procedure:

Determine the required amount of MK-1903: Based on the desired stock concentration and

final volume, calculate the mass of MK-1903 needed. For example, to prepare 1 mL of a 100

mM stock solution in DMSO, you would need 16.42 mg of MK-1903.

Weigh the MK-1903: Carefully weigh the calculated amount of MK-1903 powder using an

analytical balance and transfer it to a sterile vial.

Add the solvent: Add the appropriate volume of either DMSO or ethanol to the vial containing

the MK-1903 powder.

Dissolve the compound: Tightly cap the vial and vortex thoroughly until the MK-1903 is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in

dissolution, but care should be taken to avoid degradation.

Storage: Store the stock solution at -20°C for long-term storage. For short-term storage (up

to a few days), 4°C is acceptable.[1] It is recommended to aliquot the stock solution into

smaller volumes to avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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